Benzyl 2-(6-amino-9H-purin-9-yl)acetate
Overview
Description
“Benzyl 2-(6-amino-9H-purin-9-yl)acetate” is a compound that belongs to the class of organic compounds known as 6-alkylaminopurines . These are compounds that contain an alkylamine group attached at the 6-position of a purine . Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring .
Scientific Research Applications
Catalysis and Reaction Studies
- Hydrolysis and Alcoholysis Reactions : The compound 2-Amino-9-benzyl-6-chloro-9H-purine, closely related to Benzyl 2-(6-amino-9H-purin-9-yl)acetate, has been studied for its hydrolysis and alcoholysis reactions. These reactions are catalyzed by 1,4-diazabicyclo[2.2.2]octane (DABCO), yielding various derivatives of 9H-purine (Linn, McLean, & Kelley, 1994).
Synthesis and Characterization
- Synthesis of 6-Carbamoyl-2-Alkyl-9-(Phenyl or Benzyl)-9H-Purines : This research outlines the synthesis and characterization of derivatives of 9H-purine, highlighting the role of this compound in forming various biologically significant compounds (Yahyazadeh, 2014).
Medicinal Chemistry and Drug Development
Design and Synthesis for AChE Inhibition : A study on the design and synthesis of novel 9H-purin-6-amine derivatives, which includes this compound, demonstrated their potential for acetylcholinesterase inhibition, a key target in Alzheimer’s disease research (Kang et al., 2013).
Radiolabeled Analogs for Mapping DNA Alkyltransferase : Radiolabeled analogues of this compound have been synthesized for potential use in mapping O(6)-alkylguanine-DNA alkyltransferase, an important enzyme in DNA repair mechanisms (Vaidyanathan et al., 2000).
Properties
IUPAC Name |
benzyl 2-(6-aminopurin-9-yl)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5O2/c15-13-12-14(17-8-16-13)19(9-18-12)6-11(20)21-7-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H2,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REEOHDZSWIHYBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CN2C=NC3=C(N=CN=C32)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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